![molecular formula C25H21NO6 B6231689 3-(1,3-dioxaindan-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 282525-16-0](/img/no-structure.png)
3-(1,3-dioxaindan-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Overview
Description
3-(1,3-dioxaindan-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is a useful research compound. Its molecular formula is C25H21NO6 and its molecular weight is 431.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1,3-dioxaindan-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves the protection of the amine group, followed by the formation of the ester and amide bonds. The final step involves deprotection of the amine group to obtain the target compound.", "Starting Materials": [ "9H-fluorene", "4-bromobenzaldehyde", "2,2-dimethoxypropane", "ammonium acetate", "N,N-dimethylformamide", "triethylamine", "3-aminopropanoic acid", "dichloromethane", "diisopropylethylamine", "ethyl chloroformate", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "sodium hydroxide", "tetrahydrofuran" ], "Reaction": [ "9H-fluorene is reacted with 4-bromobenzaldehyde in the presence of ammonium acetate and N,N-dimethylformamide to obtain 9-(4-bromobenzyl)fluorene.", "9-(4-bromobenzyl)fluorene is reacted with 2,2-dimethoxypropane in the presence of triethylamine and hydrochloric acid to obtain 9-(4-bromobenzyl)-9H-fluorene-2,2-diylbis(methoxypropane).", "9-(4-bromobenzyl)-9H-fluorene-2,2-diylbis(methoxypropane) is reacted with ethyl chloroformate in the presence of diisopropylethylamine and dichloromethane to obtain 9-(4-bromobenzyl)-9H-fluorene-2,2-diylbis(methoxycarbonyl)chloride.", "3-aminopropanoic acid is reacted with sodium bicarbonate in the presence of tetrahydrofuran to obtain 3-aminopropanoate.", "3-aminopropanoate is reacted with 9-(4-bromobenzyl)-9H-fluorene-2,2-diylbis(methoxycarbonyl)chloride in the presence of triethylamine and dichloromethane to obtain 3-(9-(4-bromobenzyl)-9H-fluorene-2,2-diylbis(methoxycarbonylamino))propanoic acid.", "3-(9-(4-bromobenzyl)-9H-fluorene-2,2-diylbis(methoxycarbonylamino))propanoic acid is reacted with hydrochloric acid to remove the benzyl protecting group and obtain 3-(1,3-dioxaindan-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid." ] } | |
CAS RN |
282525-16-0 |
Product Name |
3-(1,3-dioxaindan-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
Molecular Formula |
C25H21NO6 |
Molecular Weight |
431.4 |
Purity |
95 |
Origin of Product |
United States |
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![3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid](/img/structure/B6231714.png)